cis-8,11,14-Eicosatrienoic Acid Methyl Ester

• CAS No.: 21061-10-9
• Product Name: cis-8,11,14-Eicosatrienoic Acid Methyl Ester
• Molecular Formula: C21H36O2
• Molecular Weight: 320.5 g/mol
• IUPAC Name: methyl icosa-8,11,14-trienoate
• Standard InChI: InChI=1S/C21H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h7-8,10-11,13-14H,3-6,9,12,15-20H2,1-2H3
• Standard InChIKey: QHATYOWJCAQINT-JPFHKJGASA-N
• Isomeric SMILES: CCCCC/C=C\C/C=C\C/C=C\CCCCCCC(=O)OC
• SMILES: CCCCCC=CCC=CCC=CCCCCCCC(=O)OC
• Canonical SMILES: CCCCCC=CCC=CCC=CCCCCCCC(=O)OC
• Appearance: Unit:50 mgSolvent:nonePurity:99%Physical liquid
• Description: Dihomo-γ-linolenic acid (DGLA) is a metabolite produced by chain elongation of the essential fatty acid γ-linolenic acid. Methyl DGLA is an esterified version of the free acid which is less water soluble, but more ammenable for the formulation of DGLA-containing diets and dietary supplements. DGLA has been advanced as a possible treatment for various inflammatory disorders. Evening primrose oil is a DGLA-rich nutraceutical which has been advocated for such uses.
• Synonyms: (8Z,11Z,14Z)-8,11,14-Eicosatrienoic Acid Methyl Ester; (Z,Z,Z)-8,11,14-Eicosatrienoic Acid Methyl Ester; Dihomo-γ-linolenate Methyl Ester; Methyl Dihomo-γ-linolenate; Methyl Eicosa-8,11,14-trienoate
• Reference: 1. S. Takai et al. “Anti-Atherosclerotic Effects of Dihymo-gamma-Linolenic Acid in ApoE-Deficient Mice” Journal of Atherosclerosis and Thrombosis, Vol. 16(4) pp. 1-10, 20092. X. Wang et al. “Multiple roles of dihomo-gamma-linolenic acid against proliferation diseases” Lipids in Health and Disease, Vol. 11(25) pp. 1-9, 20123. N. Teraoka et al. “Oral Supplementation with Dihomo-gamma-Linolenic Acid-Enriched Oil Altered Serum Fatty Acids in Healthy Men” Biosci, Biotechnol. Biochem., Vol. 73(6) pp. 1453-1455, 2009
• PubChem Compound: 519411
• Last Modified: Nov 11 2021